Cas no 57264-46-7 ((2-chloro-6-methylphenyl)methanamine)

• Product Name: (2-chloro-6-methylphenyl)methanamine
• CAS No: 57264-46-7
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD00052810
• CID: 89936
• PubChem ID: 521799
• Update Time: 2025-06-09

(2-chloro-6-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylbenzylamine
• (2-chloro-6-methylphenyl)methanamine
• (6-chloro-2-methylphenyl)methylamine
• 2-chloro-6-methyl-benzylamine
• EN300-1963471
• CS-0279940
• BS-53329
• SB76216
• 2-Chloro-6-methylbenzylamine, AldrichCPR
• 1-(2-chloro-6-methylphenyl)methanamine
• FT-0611878
• 57264-46-7
• SCHEMBL1127909
• MFCD00052810
• DTXSID40334735
• (2-Chloro-6-methylphenyl)methanamine #
• Y11683
• N-(3,4-DIMETHYLPHENYL)MALEAMICACID
• SY101211
• DA-04752

• MDL： MFCD00052810
• Inchi： 1S/C8H10ClN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,5,10H2,1H3
• InChI Key： WPQIAYXZZULKMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CN
• BRN： 2828602

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 110
• Boiling Point: 110-112°C 15mm
• Flash Point: 110-112°C/15mm
• Refractive Index: 1.5590
• PSA: 26.02000
• LogP: 2.80740
• Sensitiveness: Air Sensitive

(2-chloro-6-methylphenyl)methanamine Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34-41
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chloro-6-methylphenyl)methanamine

Introduction to (2-chloro-6-methylphenyl)methanamine (CAS No. 57264-46-7)

(2-chloro-6-methylphenyl)methanamine, also known by its CAS number 57264-46-7, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro and a methyl substituent on the phenyl ring, along with an amino group attached to the methyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of (2-chloro-6-methylphenyl)methanamine is C₉H₁₁ClN, and its molecular weight is approximately 170.64 g/mol. The compound is typically synthesized through a multi-step process involving the reduction of a corresponding nitrile or amide. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly routes to produce this compound, which has led to improved yields and reduced by-products.

In the context of medicinal chemistry, (2-chloro-6-methylphenyl)methanamine has been extensively studied for its potential as a building block in the development of novel drugs. Its unique structure allows it to serve as a key intermediate in the synthesis of compounds with diverse biological activities, including anti-inflammatory, analgesic, and antiviral properties. For instance, recent research has shown that derivatives of this compound exhibit potent anti-inflammatory effects by modulating specific signaling pathways involved in inflammation.

The biological activity of (2-chloro-6-methylphenyl)methanamine is attributed to its ability to interact with various biological targets. Studies have demonstrated that it can bind to receptors and enzymes involved in inflammatory responses, making it a promising candidate for the development of new therapeutic agents. Additionally, its structural flexibility allows for the introduction of various functional groups that can enhance its pharmacological properties, such as improved solubility, stability, and bioavailability.

In the pharmaceutical industry, (2-chloro-6-methylphenyl)methanamine is used as an intermediate in the synthesis of several approved drugs and drug candidates. One notable example is its use in the production of antiviral agents targeting viral proteases. These proteases are essential for viral replication, and inhibitors derived from (2-chloro-6-methylphenyl)methanamine have shown promising results in preclinical studies. The ability to fine-tune the structure of this compound through chemical modifications has led to the discovery of highly selective and potent inhibitors with reduced side effects.

Beyond its applications in drug development, (2-chloro-6-methylphenyl)methanamine has also found use in agrochemical research. It serves as a key intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. Recent studies have focused on developing more sustainable methods for producing these agrochemicals, leveraging the unique properties of (2-chloro-6-methylphenyl)methanamine to create compounds that are both effective and environmentally friendly.

The safety profile of (2-chloro-6-methylphenyl)methanamine is an important consideration in both industrial and laboratory settings. While it is generally considered safe when handled properly, appropriate safety measures should be followed to minimize exposure risks. These measures include using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in appropriate containers.

In conclusion, (2-chloro-6-methylphenyl)methanamine (CAS No. 57264-46-7) is a valuable compound with wide-ranging applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure and versatile reactivity make it an essential building block for synthesizing compounds with diverse biological activities. Ongoing research continues to explore new avenues for utilizing this compound, highlighting its significance in advancing scientific knowledge and developing innovative solutions for healthcare and agriculture.